2-cyclopropyl-N4-ethylpyrimidine-4,6-diamine

• IUPAC Name: 2-cyclopropyl-4-N-ethylpyrimidine-4,6-diamine
• InChI: InChI=1S/C9H14N4/c1-2-11-8-5-7(10)12-9(13-8)6-3-4-6/h5-6H,2-4H2,1H3,(H3,10,11,12,13)
• InChI Key: QYKROLMGDYLTPQ-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=NC(=C1)N)C2CC2
• Molecular Formula: C9H14N4
• Molecular Weight: 178.23 g/mol

Description

2-Cyclopropyl-N4-ethylpyrimidine-4,6-diamine is a chemical compound. Unfortunately, there is limited information available about this specific compound. It’s important to note that pyrimidines are common heterocyclic compounds found in many natural and synthetic substances.

Scientific Research Applications

Antiviral Activity and Synthetic Pathways

A study explored the synthesis of 2,4-diamino-6-hydroxypyrimidines substituted with various groups, including cyclopropyl, aiming to evaluate their antiviral activities. The derivatives exhibited significant inhibitory activity against retrovirus replication in cell culture, indicating their potential as antiviral agents. The synthetic pathways involved alkylation and cyclization processes to produce these compounds with specified substituents (Hocková et al., 2003).

Crystal Structure Analysis

Research on the crystal structure of cyprodinil, a compound structurally similar to the query molecule, highlighted the spatial arrangement of the cyclopropyl and pyrimidine ring systems. This study contributes to understanding how subtle changes in molecular structure can influence the crystal packing and, potentially, the biological activity of such compounds (Jeon et al., 2015).

Synthesis of Pyrimidine Derivatives

Another study provided a protocol for synthesizing pyrimidine-4,6-diamines, which could serve as precursors or analogs for further modification and investigation into their scientific applications. This research underscores the versatility of pyrimidine derivatives in medicinal chemistry, offering pathways for structural modifications to enhance their biological relevance (Wu et al., 2022).

Enzymatic Dealkylation and Metabolic Stability

Investigation into the enzymatic dealkylation of cyclopropylamines, including studies on N-cyclopropyl-N-methylaniline by horseradish peroxidase, provides insight into the metabolic stability and potential reactive intermediates of cyclopropyl-containing compounds. These findings have implications for drug design and the development of compounds with improved pharmacokinetic profiles (Shaffer et al., 2001).